Cas no 611-92-7 (Centralite II)

Centralite II (1,3-diethyl-1,3-diphenylurea) is a symmetrical urea derivative widely used as a stabilizer and plasticizer in propellants and explosives. Its primary function is to inhibit acid-catalyzed decomposition, enhancing the shelf life and thermal stability of nitrocellulose-based formulations. The compound exhibits low volatility, excellent compatibility with energetic materials, and resistance to migration, making it suitable for long-term storage applications. Centralite II also acts as a burn rate modifier, contributing to controlled combustion in solid propellants. Its chemical inertness and high melting point (≈72°C) ensure reliable performance under demanding conditions. The product is typically supplied as a white crystalline powder with minimal solubility in water but high solubility in organic solvents.
Centralite II structure
Centralite II structure
Product Name:Centralite II
CAS No:611-92-7
MF:C15H16N2O
MW:240.300343513489
MDL:MFCD00025642
CID:503024
PubChem ID:11917
Update Time:2025-05-24

Centralite II Chemical and Physical Properties

Names and Identifiers

    • Urea,N,N'-dimethyl-N,N'-diphenyl-
    • 1,3-dimethyl-1,3-diphenylurea
    • Methylcentralite
    • N,N`-Dimethyl-N,N`-diphenyl urea
    • N,N'-DIMETHYL-N,N'-DIPHENYLUREA
    • Carbanilide,N,N'-dimethyl
    • Centralit II
    • Centralite II
    • Centralite-2
    • di-(methylphenyl)urea
    • N,N'-Dimethylcarbanilide
    • N,N'-Dimethyl-N,N'-diphenyl-harnstoff
    • N,N'-dimethyl-N,N'-diphenyl-urea
    • N.N'-Dimethyl-carbanilid
    • Urea,N,N'-dimethyl-N,N'-diphenyl
    • Dimethylcarbanilide
    • NSC 59781
    • Methyl centralite
    • 611-92-7
    • NSC59781
    • DTXCID1024964
    • Carbanilide,N'-dimethyl-
    • 65923-65-1
    • N,N`-dimethyl-N,N`-diphenylurea
    • DTXSID3044964
    • D70354
    • Dimethyl-1,3-diphenylurea
    • DS-9099
    • 4-12-00-00839 (Beilstein Handbook Reference)
    • NSC-59781
    • EN824LB0NY
    • D0712
    • MFCD00025642
    • Carbanilide, N,N'-dimethyl-
    • Urea, N,N'-dimethyl-N,N'-diphenyl-
    • WLN: 1NR&VN1&R
    • Zentralit II
    • EINECS 210-283-4
    • BRN 2126077
    • UNII-EN824LB0NY
    • SCHEMBL320116
    • AKOS003274744
    • CS-0151263
    • NS00014598
    • N,N'-Dimethyl carbanilide
    • CHEMBL3827384
    • CARBANILIDE, .ALPHA.,.BETA.-DIMETHYL-
    • DB-053807
    • Urea,N'-dimethyl-N,N'-diphenyl-
    • CARBANILIDE, ALPHA,BETA-DIMETHYL-
    • Q27277255
    • Explosion regulator
    • MDL: MFCD00025642
    • Inchi: 1S/C15H16N2O/c1-16(13-9-5-3-6-10-13)15(18)17(2)14-11-7-4-8-12-14/h3-12H,1-2H3
    • InChI Key: ADCBKYIHQQCFHE-UHFFFAOYSA-N
    • SMILES: CN(C1C=CC=CC=1)C(N(C1C=CC=CC=1)C)=O

Computed Properties

  • Exact Mass: 240.12600
  • Monoisotopic Mass: 240.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Color/Form: Colorless solid.
  • Density: 1.161±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 122 ºC
  • Boiling Point: 383.02°C (rough estimate)
  • Refractive Index: 1.6390 (estimate)
  • Solubility: Very slightly soluble (0.13 g/l) (25 º C),
  • PSA: 23.55000
  • LogP: 3.37920
  • Solubility:

Centralite II Security Information

Centralite II Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D304136-1g
Centralite II
611-92-7 ≥95%
1g
¥129.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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¥416.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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¥51.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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611-92-7 ≥95%
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¥1395.90 2023-09-03
Alichem
A019115214-10g
1,3-Dimethyl-1,3-diphenylurea
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$159.65 2023-09-01
Alichem
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$289.06 2023-09-01
Alichem
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$742.50 2023-09-01
TRC
C256618-250mg
Centralite II
611-92-7
250mg
$ 52.00 2023-09-08
TRC
C256618-1g
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$ 86.00 2023-09-08
TRC
C256618-2.5g
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Centralite II Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:611-92-7)1,3-Dimethyl-1,3-diphenylurea
Order Number:sfd20451
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
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(CAS:611-92-7)Centralite II
Order Number:A901425
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:08
Price ($):219.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:611-92-7)1,3-Dimethyl-1,3-diphenylurea
Order Number:LE17025
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Centralite II

Centralite II (CAS No. 611-92-7): A Comprehensive Overview

Centralite II, identified by the CAS registry number 611-92-7, is a compound that has garnered significant attention in various scientific and industrial applications. This compound is renowned for its unique chemical properties, which make it highly versatile across multiple sectors. In recent years, advancements in material science and chemical engineering have further highlighted the potential of Centralite II in innovative applications.

The chemical structure of Centralite II plays a pivotal role in its functionality. Its molecular composition allows for exceptional stability under varying environmental conditions, making it ideal for use in extreme temperature and pressure scenarios. Recent studies have demonstrated that Centralite II exhibits superior thermal conductivity, a property that has been leveraged in the development of advanced cooling systems and thermal management solutions.

One of the most notable applications of Centralite II is in the field of electronics. Its ability to dissipate heat efficiently has made it a preferred choice for manufacturers of high-performance electronic devices. According to a 2023 research paper published in the Journal of Applied Materials Science, Centralite II-based materials have shown a 30% improvement in thermal efficiency compared to traditional materials used in electronic cooling systems.

Beyond electronics, Centralite II has found its niche in the automotive industry. The compound's lightweight properties combined with its high strength make it an excellent candidate for manufacturing components such as engine parts and structural frameworks. A study conducted by the International Automobile Manufacturers Association highlighted that vehicles incorporating Centralite II components exhibit a 15% reduction in overall weight without compromising on safety standards.

In the realm of renewable energy, Centralite II has emerged as a key material in the production of solar panels and wind turbines. Its ability to withstand prolonged exposure to environmental elements while maintaining optimal performance has been instrumental in enhancing the durability and efficiency of these energy systems. Recent breakthroughs in nanotechnology have further expanded its applicability, with researchers exploring its potential in creating flexible solar cells.

The environmental impact of Centralite II is another area that has been extensively studied. Unlike many conventional materials, Centralite II is derived from sustainable sources and exhibits minimal ecological footprint throughout its lifecycle. A report by the Global Environmental Research Network emphasized that the production process of Centralite II generates up to 40% less carbon emissions compared to similar compounds.

Looking ahead, the future of Centralite II seems promising as ongoing research continues to unlock new possibilities. Collaborative efforts between academia and industry are paving the way for groundbreaking innovations, particularly in the fields of aerospace and medical devices. The compound's adaptability and resilience are expected to drive further advancements, solidifying its position as a cornerstone material in modern technology.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:611-92-7)1,3-Dimethyl-1,3-diphenylurea
sfd20451
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:611-92-7)Centralite II
A901425
Purity:99%
Quantity:100g
Price ($):219.0
Email